![molecular formula C20H20O5S B2391165 (Z)-tert-butyl 2-((2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate CAS No. 620548-16-5](/img/structure/B2391165.png)
(Z)-tert-butyl 2-((2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate
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Description
The compound is a complex organic molecule that contains several functional groups, including a thiophene ring, a benzofuran ring, and an acetate group. Thiophene is a five-membered heterocyclic compound containing a sulfur atom . Benzofuran is a heterocyclic compound as well, consisting of fused benzene and furan rings .
Synthesis Analysis
While the specific synthesis for this compound isn’t available, similar compounds are often synthesized through reactions like the Knoevenagel reaction . This involves the condensation of a carbonyl compound with a compound containing an active methylene group .Molecular Structure Analysis
The molecular structure of this compound would likely be planar due to the conjugated system of double bonds present in the thiophene and benzofuran rings . The molecule may also exhibit resonance, which would contribute to its stability .Physical And Chemical Properties Analysis
Thiophene, one of the components of the compound, is known to have a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C . It is soluble in most organic solvents like alcohol and ether but insoluble in water .Mechanism of Action
Target of Action
Compounds with similar structures, such as benzimidazole bridged benzophenone substituted indole scaffolds, have been tested for antimicrobial activity . FtsZ, a key functional protein in bacterial cell division, is considered a potential target for the growth of novel antibacterial agents .
Mode of Action
Similar compounds have been shown to interact with their targets, leading to changes that inhibit bacterial growth
Biochemical Pathways
Similar compounds have been shown to interfere with bacterial cell division , suggesting that this compound may also affect similar pathways
Result of Action
Similar compounds have shown antimicrobial activity , suggesting that this compound may also have similar effects
Future Directions
Thiophene and its derivatives have attracted widespread attention due to their multiple biological and electronic properties . They are promising candidates for materials-related applications such as functional materials biosensors, organic field effect transistors (OFETs), organic light-emitting diodes (OLEDs) . Therefore, the study and development of new thiophene derivatives, like the compound , could be a promising area of research.
properties
IUPAC Name |
tert-butyl 2-[[(2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20O5S/c1-12-7-8-26-17(12)10-16-19(22)14-6-5-13(9-15(14)24-16)23-11-18(21)25-20(2,3)4/h5-10H,11H2,1-4H3/b16-10- |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNIDIVGJOLENSI-YBEGLDIGSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(SC=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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